Cas no 79456-29-4 (2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)-)
79456-29-4 structure
Product Name:2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)-
CAS No:79456-29-4
MF:C6H3Cl2F3N2
MW:231.002629518509
CID:4189719
PubChem ID:13064154
Update Time:2025-04-24
2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)-
- SCHEMBL7784302
- 79456-29-4
- 2-Amino-3,6-dichloro-5-trifluoromethylpyridine
- 3,6-dichloro-5-(trifluoromethyl)pyridin-2-amine
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- Inchi: 1S/C6H3Cl2F3N2/c7-3-1-2(6(9,10)11)4(8)13-5(3)12/h1H,(H2,12,13)
- InChI Key: DFJZJWFNRBPXSZ-UHFFFAOYSA-N
- SMILES: C1(N)=NC(Cl)=C(C(F)(F)F)C=C1Cl
Computed Properties
- Exact Mass: 229.9625380Da
- Monoisotopic Mass: 229.9625380Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.9Ų
2-Pyridinamine, 3,6-dichloro-5-(trifluoromethyl)- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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